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Compound of Interest

Compound Name: Flufenoxuron

Cat. No.: B033157 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Flufenoxuron is a potent insecticide and acaricide belonging to the benzoylurea class of

chemicals. Its mode of action involves the inhibition of chitin synthesis, a crucial process in the

development of insects and mites, leading to mortality during molting. This technical guide

provides a comprehensive overview of the core physical and chemical properties of

Flufenoxuron, intended to serve as a vital resource for researchers, scientists, and

professionals engaged in drug development and pest management. The document

summarizes key quantitative data in structured tables, outlines standardized experimental

protocols for property determination, and includes detailed visualizations of its mechanism of

action and a representative experimental workflow.

Chemical Identity and Structure
Flufenoxuron is chemically identified as N-[[4-[2-chloro-4-(trifluoromethyl)phenoxy]-2-

fluorophenyl]carbamoyl]-2,6-difluorobenzamide[1][2][3]. Its unique structure, featuring multiple

halogen substitutions, is pivotal to its biological activity and physicochemical characteristics.

Table 1: Chemical Identification of Flufenoxuron
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Identifier Value

IUPAC Name

N-[[4-[2-chloro-4-(trifluoromethyl)phenoxy]-2-

fluorophenyl]carbamoyl]-2,6-

difluorobenzamide[1][2][3]

CAS Number 101463-69-8[1][2][4]

Molecular Formula C₂₁H₁₁ClF₆N₂O₃[1][2][4]

Molecular Weight 488.77 g/mol [2][4]

Chemical Class Benzoylurea[2]

Physicochemical Properties
The physicochemical properties of Flufenoxuron dictate its environmental fate, bioavailability,

and formulation requirements. These properties have been determined using standardized

methodologies, primarily following the Organization for Economic Co-operation and

Development (OECD) guidelines for the testing of chemicals[3][5].

Table 2: Physical and Chemical Properties of Flufenoxuron

Property Value

Melting Point 169-172 °C (decomposes)[1][4]

Boiling Point Decomposes before boiling[6]

Density 1.57 g/mL[1]

Vapor Pressure 6.52 x 10⁻⁹ mPa at 20 °C[1]

pKa 10.1 (calculated)[1]

Appearance
Colorless crystals or white crystalline powder[1]

[2]

Odor Odorless[1]

Table 3: Solubility of Flufenoxuron in Various Solvents
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Solvent Solubility (g/L at 20-25 °C)

Water 0.000004 (at 25 °C)[4]

Acetone 73.8[1]

Cyclohexane 95[1]

Dichloromethane 18.8[1]

n-Hexane 0.11[1]

Methanol 3.5[1]

Xylene 6[1]

Experimental Protocols for Property Determination
The determination of the physicochemical properties of Flufenoxuron adheres to

internationally recognized standards to ensure data quality and comparability. The following are

generalized protocols based on OECD guidelines.

Melting Point Determination (OECD Guideline 102)
The melting point is determined using the capillary method[3][4][7]. A small amount of finely

powdered Flufenoxuron is packed into a capillary tube, which is then placed in a calibrated

heating apparatus. The temperature is gradually increased, and the range from the initial

melting point (first appearance of liquid) to the final melting point (complete liquefaction) is

recorded.

Water Solubility Determination (OECD Guideline 105)
The flask method is suitable for determining the low water solubility of Flufenoxuron[6][8][9]

[10][11]. An excess amount of the substance is added to a flask containing purified water. The

flask is then agitated at a constant temperature until equilibrium is reached. The solution is

subsequently centrifuged or filtered, and the concentration of Flufenoxuron in the aqueous

phase is determined by a suitable analytical method, such as High-Performance Liquid

Chromatography (HPLC).
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Vapor Pressure Determination (OECD Guideline 104)
Given the low vapor pressure of Flufenoxuron, a gas saturation method is appropriate[12][13]

[14][15]. A stream of inert gas is passed through or over a sample of the substance at a known

temperature and flow rate for a specific time. The amount of substance transported by the gas

is then trapped and quantified. The vapor pressure is calculated from the amount of substance

and the total volume of gas passed.

pKa Determination (OECD Guideline 112)
The dissociation constant (pKa) can be determined by potentiometric titration[16]. A solution of

Flufenoxuron in a suitable solvent mixture (e.g., water/methanol) is titrated with a

standardized solution of a strong acid or base. The pH of the solution is monitored throughout

the titration, and the pKa is calculated from the titration curve.

Mechanism of Action: Inhibition of Chitin
Biosynthesis
Flufenoxuron's insecticidal and acaricidal activity stems from its potent inhibition of chitin

synthesis[6]. Chitin is a vital structural component of the exoskeleton of arthropods. By

disrupting the formation of chitin, Flufenoxuron interferes with the molting process, leading to

developmental abnormalities and ultimately, death of the immature stages.
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Caption: Insect Chitin Biosynthesis Pathway and the Site of Flufenoxuron Inhibition.
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Experimental Workflow: Evaluation of Chitin
Synthesis Inhibitors
The evaluation of chitin synthesis inhibitors like Flufenoxuron typically involves a series of

bioassays to determine their efficacy against target pests. A generalized workflow for such an

evaluation is presented below.
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Caption: Generalized Experimental Workflow for Evaluating the Efficacy of Flufenoxuron.
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Conclusion
This technical guide provides a consolidated resource on the physical and chemical properties

of Flufenoxuron, its mode of action, and standardized methodologies for its evaluation. The

presented data and visualizations are intended to support further research and development in

the fields of pesticide science and drug discovery. A thorough understanding of these core

properties is essential for the safe and effective application of Flufenoxuron in pest

management programs and for the exploration of novel chemical entities with similar modes of

action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Chitin metabolism in insects: structure, function and regulation of chitin synthases and
chitinases - PubMed [pubmed.ncbi.nlm.nih.gov]

2. journals.biologists.com [journals.biologists.com]

3. laboratuar.com [laboratuar.com]

4. acri.gov.tw [acri.gov.tw]

5. Insect Chitin Biosynthesis and Inhibition - KANSAS STATE UNIV [portal.nifa.usda.gov]

6. oecd.org [oecd.org]

7. OECD n°102: Melting point/Melting interval - Analytice [analytice.com]

8. OECD Guidelines for the Testing of Chemicals, Section 1 Test No. 105: Water ... - OECD -
Google Könyvek [books.google.hu]

9. filab.fr [filab.fr]

10. oecd.org [oecd.org]

11. Water Solubility | Scymaris [scymaris.com]

12. books.google.cn [books.google.cn]

13. OECD test n°104: Vapour pressure - Analytice [analytice.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b033157?utm_src=pdf-body
https://www.benchchem.com/product/b033157?utm_src=pdf-body
https://www.benchchem.com/product/b033157?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/14610026/
https://pubmed.ncbi.nlm.nih.gov/14610026/
https://journals.biologists.com/jeb/article/206/24/4393/34291/Chitin-metabolism-in-insects-structure-function
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-102-kimyasallarin-testi---erime-noktasi---erime-araligi-icin-standart-test/
https://www.acri.gov.tw/Uploads/Item/da51e0bf-473e-4f99-a450-1195049986fd.pdf
https://portal.nifa.usda.gov/web/crisprojectpages/0207334-insect-chitin-biosynthesis-and-inhibition.html
https://www.oecd.org/en/publications/1995/07/test-no-105-water-solubility_g1gh28cf.html
https://www.analytice.com/en/oecd-n102-melting-point-melting-interval/
https://books.google.hu/books/about/OECD_Guidelines_for_the_Testing_of_Chemi.html?id=lfOXStooGxoC&redir_esc=y
https://books.google.hu/books/about/OECD_Guidelines_for_the_Testing_of_Chemi.html?id=lfOXStooGxoC&redir_esc=y
https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://www.scymaris.com/studies/oecd-105
https://books.google.cn/books/about/OECD_Guidelines_for_the_Testing_of_Chemi.html?id=DuvdomC6lEwC&redir_esc=y
https://www.analytice.com/en/oecd-test-n104-vapour-pressure/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


14. laboratuar.com [laboratuar.com]

15. oecd.org [oecd.org]

16. oecd.org [oecd.org]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physical and
Chemical Properties of Flufenoxuron]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033157#physical-and-chemical-properties-of-
flufenoxuron]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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